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Compound of Interest

Compound Name: Methyl 2-phenylnicotinate

Cat. No.: B071911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-phenylnicotinate, a pyridine derivative with the chemical formula C₁₃H₁₁NO₂, is a

compound of interest in medicinal chemistry and drug development. Its structural motif,

featuring a phenyl group attached to the pyridine ring, is found in various biologically active

molecules. This technical guide provides a comprehensive overview of the known

physicochemical properties of Methyl 2-phenylnicotinate, outlines standard experimental

protocols for their determination, and presents a plausible synthetic route. Due to the limited

availability of direct experimental data for this specific compound, this guide also incorporates

predicted values and information from structurally related analogs to provide a broader

understanding of its chemical nature.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental for its

application in research and drug development, influencing aspects such as solubility,

absorption, distribution, metabolism, and excretion (ADME). The key physicochemical

parameters for Methyl 2-phenylnicotinate are summarized below.

General Properties
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Property Value Source

Chemical Formula C₁₃H₁₁NO₂ [1]

Molecular Weight 213.23 g/mol [1]

IUPAC Name
methyl 2-phenylpyridine-3-

carboxylate
[1]

CAS Number 188797-88-8 [1]

Physical State Colorless liquid (predicted) [2]

Odor Slightly sweet (predicted) [2]

Quantitative Physicochemical Data
Direct experimental data for several key physicochemical properties of Methyl 2-
phenylnicotinate are not readily available in the public domain. The following table includes

available calculated values and provides context with experimental data from structurally

similar compounds.
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Property
Value (Methyl 2-
phenylnicotinate)

Notes

Melting Point Data not available

The related compound, 2-

phenylnicotinic acid, is a solid.

[3]

Boiling Point Data not available

The analogous compound,

Methyl 2-methylnicotinate, has

a boiling point of 102-104 °C at

10 mmHg.[4]

Solubility Data not available

Predicted to be soluble in most

organic solvents and insoluble

in water.[2]

logP (octanol/water) 2.5352 (calculated) [1]

pKa Data not available

The pKa of related pyridine

derivatives can be determined

experimentally.[5][6]

Topological Polar Surface Area

(TPSA)
39.19 Å² (calculated) [1]

Potential Biological and Pharmacological Activity
While direct biological studies on Methyl 2-phenylnicotinate are limited, the broader class of

nicotinic acid and its derivatives, particularly those with aryl substitutions, has been the subject

of significant research. These studies suggest a range of potential pharmacological activities.

Analgesic and Anti-inflammatory Properties: Derivatives of 2-substituted phenylnicotinic acid

have shown notable analgesic and anti-inflammatory activities.

Antihistamine and Antiviral Potential: Methyl 2-phenylnicotinate derivatives are being

explored as intermediates for second-generation antihistamines with low central nervous

system penetration. Additionally, the 2-phenylnicotinate framework is being investigated for

the development of multitarget antiviral compounds.
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Enzyme Inhibition: Nicotinamide N-methyltransferase (NNMT), an enzyme implicated in

metabolic disorders, is a potential target for inhibitors derived from nicotinamide-like

structures.

It is important to note that these are potential areas of investigation, and the specific biological

activity of Methyl 2-phenylnicotinate would require dedicated experimental evaluation.

Synthesis and Experimental Workflows
The synthesis of Methyl 2-phenylnicotinate can be achieved through various organic

chemistry methodologies. A highly plausible and widely used method for the formation of the

biaryl bond in this compound is the Suzuki-Miyaura cross-coupling reaction.

Proposed Synthetic Route: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an

organoboron compound and an organohalide. For the synthesis of Methyl 2-phenylnicotinate,

this would involve the reaction of a methyl 2-halonicotinate (e.g., methyl 2-chloronicotinate) with

phenylboronic acid.
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Reactants Reaction Conditions

Methyl 2-chloronicotinate

Methyl 2-phenylnicotinate

Phenylboronic Acid Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Solvent
(e.g., Toluene/Water)

Sample Preparation:
Pack a small amount of the solid

 into a capillary tube.

Place the capillary tube
 in a melting point apparatus.

Heat the sample slowly
 (1-2 °C/min).

Observe and record the temperature range
 from the first liquid formation

 to complete melting.
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Place a small amount of the liquid
 into a small test tube.

Invert a sealed capillary tube
 into the liquid.

Heat the apparatus slowly
 and uniformly.

Record the temperature when a rapid and
 continuous stream of bubbles emerges.
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Add a small, known amount of the
 compound to a known volume of solvent.

Agitate the mixture at a
 constant temperature.

Observe for complete dissolution.

If dissolved, add more solute.
 If not, add more solvent.

Iterate

Determine the concentration at saturation.
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Prepare a solution of the
 compound of known concentration.

Titrate the solution with a
 standardized acid or base.

Monitor the pH of the solution
 throughout the titration.

Plot the pH versus the volume
 of titrant added.

Determine the pH at the
 half-equivalence point, which is the pKa.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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